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Introduction
Parathyroid hormone-related protein (PTHrP) is a peptide hormone that plays a crucial role in

various physiological processes. The N-terminal fragment, Human PTHrP-(1-36), shares

structural homology with parathyroid hormone (PTH) and binds to the same receptor, the type 1

PTH/PTHrP receptor (PTH1R).[1][2] When administered intermittently via subcutaneous

injection, PTHrP-(1-36) has been shown to be an anabolic agent for bone, stimulating bone

formation and increasing bone mineral density (BMD).[3][4][5] This makes it a molecule of

significant interest for the treatment of osteoporosis and other bone disorders.[4]

These application notes provide a comprehensive protocol for the preparation and

subcutaneous administration of Human PTHrP-(1-36) for both preclinical and clinical research

settings.

Mechanism of Action & Signaling Pathway
Human PTHrP-(1-36) exerts its effects by binding to the PTH1R, a G protein-coupled receptor

found in bone and kidney cells.[6] This interaction activates at least two primary intracellular

signaling pathways:

Adenylyl Cyclase/Protein Kinase A (AC/PKA) Pathway: The canonical pathway that mediates

many of the effects on mineral metabolism.[6][7]
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Phospholipase C/Protein Kinase C (PLC/PKC) Pathway: This pathway is also activated upon

receptor binding.[6][8]

The activation of these pathways in osteoblasts leads to increased bone formation.[9] In the

kidney, it influences mineral homeostasis, affecting calcium and phosphate reabsorption.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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